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Get Quote

Properties of 2-Bromo-1-octene

The table below summarizes the basic identifiers and physical properties of 2-Bromo-1-octene found in the

search results. This data is essential for basic compound identification.

Property Value

CAS Number 13249-60-0 [1] [2]

Molecular Formula C₈H₁₅Br [1] [2]

Molecular Weight 191.11 g/mol [1] [2]

Density 1.133 g/cm³ [1]

Boiling Point 183.9°C (at 760 mmHg) [1]

Refractive Index 1.462 [1]

Vapour Pressure 1.028 mmHg at 25°C [1]
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In the absence of a direct protocol, you can develop a robust analytical method by leveraging general

principles of analytical chemistry. The following workflow outlines a systematic approach for this process.

Detailed Methodological Considerations

Technique Selection: Gas Chromatography (GC) is often suitable for volatile compounds like 2-
Bromo-1-octene. High-Performance Liquid Chromatography (HPLC), particularly with a
reversed-phase C18 column, is a highly versatile and widely accepted technique for purity analysis,

especially if the compound is thermally labile [3].
Establishing Separation: The mobile phase composition is a critical parameter. You can use a
chemometrics-based experimental design (like a D-optimal mixture design) to efficiently optimize
the ratio of buffers to organic modifiers (e.g., acetonitrile or methanol) to achieve the best resolution

of the main peak from any impurities [3].
Method Validation: Once a method is developed, it must be validated. As demonstrated in one study,

this involves testing several key parameters [3]:
Linearity and Range: Prepare and analyze a series of standard solutions at different

concentrations to establish a calibration curve.
Precision: Perform repeatability (multiple injections of the same solution) and intermediate

precision (different days, different analysts) tests.
Accuracy: Conduct spike recovery experiments by adding a known amount of the analyte to a

sample and measuring the percentage recovered.
LOD and LOQ: Determine the Limit of Detection and Limit of Quantification.

Robustness: Deliberately introduce small, deliberate variations in method parameters (e.g.,
temperature, flow rate) to ensure the method's reliability.

Frequently Asked Questions (FAQs) on Purity Analysis

Q1: My HPLC peaks for 2-Bromo-1-octene and its impurities are co-eluting. How can I improve the

resolution?

A1: Peak co-elution is a common challenge. You can:
Adjust the mobile phase: Systematically modify the ratio of the aqueous buffer to the organic

solvent (acetonitrile or methanol). A gradient elution method, where the solvent strength
changes over time, can be particularly effective for separating impurities with different polarities.

Optimize the buffer: Changing the pH or the strength of the buffer can alter the compound's
retention and selectivity [3].
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Use experimental design software to efficiently find the optimal combination of these

parameters instead of relying on a time-consuming one-factor-at-a-time approach [3].

Q2: How can I confirm the identity of the main peak as 2-Bromo-1-octene and not an impurity?

A2: Relying solely on retention time is not sufficient for definitive identification. For confirmation, you

should:
Use a Diode Array Detector (PDA): Compare the UV spectrum of your sample peak with that

of a known reference standard. The spectra should be identical.
Couple to Mass Spectrometry (LC-MS or GC-MS): This is the gold standard. You can confirm

the identity by matching the observed mass-to-charge ratio (m/z) of the main peak with the
exact molecular weight of 2-Bromo-1-octene (191.11 g/mol for the parent ion) [1].

Q3: What is a suitable detection wavelength for analyzing 2-Bromo-1-octene by HPLC?

A3: The search results do not provide a UV spectrum for 2-Bromo-1-octene. As a standard practice:
Use a PDA detector to scan your sample over a range of wavelengths (e.g., 200-400 nm).

Identify the wavelength where the compound shows strong absorbance. For many organic
compounds containing bromine or double bonds, this is often in the low UV range (e.g., 200-

220 nm). The selected method for pesticides uses 281 nm [3], but this is highly compound-
specific and must be determined experimentally for 2-Bromo-1-octene.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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